Cas no 2138286-79-8 (Sodium 2,4,6-trifluoropyridine-3-sulfinate)

Sodium 2,4,6-trifluoropyridine-3-sulfinate is a fluorinated pyridine derivative with a sulfinate functional group, offering unique reactivity in synthetic chemistry. Its trifluorinated pyridine core enhances electron-withdrawing properties, making it valuable for nucleophilic substitution reactions and cross-coupling applications. The sulfinate moiety serves as a versatile precursor for sulfonyl-containing compounds, enabling the introduction of sulfone or sulfonamide groups into target molecules. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where fluorinated heterocycles are often employed to modulate bioavailability and metabolic stability. Its stability under mild conditions and compatibility with various reaction environments further enhance its utility as a building block in organic synthesis.

Sodium 2,4,6-trifluoropyridine-3-sulfinate structure

2138286-79-8 structure

Product Name:Sodium 2,4,6-trifluoropyridine-3-sulfinate

CAS No:2138286-79-8

MF:C₅HF₃NNaO₂S

MW:219.116921186447

CID:5937039

PubChem ID:165454320

Update Time:2025-11-01

Sodium 2,4,6-trifluoropyridine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

- sodium 2,4,6-trifluoropyridine-3-sulfinate
- EN300-723688
- 2138286-79-8
- Sodium 2,4,6-trifluoropyridine-3-sulfinate
- Inchi： 1S/C5H2F3NO2S.Na/c6-2-1-3(7)9-5(8)4(2)12(10)11;/h1H,(H,10,11);/q;+1/p-1
- InChI Key： TVEQWGWQYROQLK-UHFFFAOYSA-M
- SMILES： S(C1C(=NC(=CC=1F)F)F)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 218.95777822g/mol
Monoisotopic Mass: 218.95777822g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 199
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.2Å²

Sodium 2,4,6-trifluoropyridine-3-sulfinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-723688-1.0g	sodium 2,4,6-trifluoropyridine-3-sulfinate	2138286-79-8		1g	$0.0	2023-06-06

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Additional information on Sodium 2,4,6-trifluoropyridine-3-sulfinate

Comprehensive Overview of Sodium 2,4,6-trifluoropyridine-3-sulfinate (CAS No. 2138286-79-8)

Sodium 2,4,6-trifluoropyridine-3-sulfinate (CAS No. 2138286-79-8) is a specialized organic compound gaining significant attention in pharmaceutical and agrochemical research. This sulfinate derivative, featuring a trifluoropyridine backbone, is widely recognized for its unique reactivity and applications in cross-coupling reactions. Researchers and industries are increasingly exploring its potential due to its role in synthesizing fluorinated heterocycles, which are pivotal in drug discovery and material science.

The compound's 2,4,6-trifluoropyridine core is a key structural motif, enabling selective functionalization at the 3-position via sulfinate chemistry. This property makes it a valuable intermediate for constructing complex molecules, particularly in the development of fluorinated APIs (Active Pharmaceutical Ingredients). With the growing demand for fluorinated compounds in medicinal chemistry—driven by their enhanced metabolic stability and bioavailability—Sodium 2,4,6-trifluoropyridine-3-sulfinate has emerged as a critical building block.

In recent years, the compound has been linked to advancements in sustainable chemistry and green synthesis. Its ability to participate in metal-free coupling reactions aligns with the global push toward reducing heavy metal waste in industrial processes. This aspect resonates with current trends in ESG (Environmental, Social, and Governance)-focused research, where eco-friendly reagents are prioritized.

From a technical perspective, Sodium 2,4,6-trifluoropyridine-3-sulfinate exhibits excellent solubility in polar solvents like water and DMSO, facilitating its use in aqueous-phase reactions. Its stability under ambient conditions further enhances its practicality in large-scale applications. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize its purity and reactivity profile.

The compound's relevance extends to catalysis and ligand design, where its sulfinate group acts as a versatile handle for further modifications. For instance, it serves as a precursor for sulfonyl fluorides, a class of compounds widely used in chemical biology and click chemistry. This versatility has spurred interest in academic and industrial circles, with publications highlighting its utility in SuFEx (Sulfur Fluoride Exchange) reactions—a cutting-edge topic in synthetic methodology.

Market analysts note that the demand for fluorinated intermediates like Sodium 2,4,6-trifluoropyridine-3-sulfinate is projected to grow, driven by the expansion of the pharmaceutical and specialty chemicals sectors. Its compatibility with flow chemistry systems—another trending topic—further positions it as a future-proof reagent for continuous manufacturing processes.

In summary, Sodium 2,4,6-trifluoropyridine-3-sulfinate (CAS No. 2138286-79-8) represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications, from drug development to sustainable synthesis, underscore its importance in addressing contemporary scientific challenges. As research continues to uncover new reactivities, this compound is poised to remain at the forefront of organofluorine chemistry.